Cas no 438219-36-4 (4-bromothiophene-2-carbohydrazide)

• Product Name: 4-bromothiophene-2-carbohydrazide
• CAS No: 438219-36-4
• MF: C₅H₅BrN₂OS
• MW: 221.074998617172
• MDL: MFCD03423199
• CID: 874107
• PubChem ID: 843260
• Update Time: 2026-04-29

4-bromothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,4-bromo-,hydrazide(9CI)
• 4-Bromo-2-thiophenecarbohydrazide
• 4-bromothiophene-2-carbohydrazide

• MDL： MFCD03423199
• Inchi： InChI=1S/C5H5BrN2OS/c6-3-1-4(10-2-3)5(9)8-7/h1-2H,7H2,(H,8,9)
• InChI Key： QOKOFTFJCNWYPN-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)NN)SC=C1Br

Computed Properties

• Exact Mass: 219.931
• Monoisotopic Mass: 219.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides